Cas no 1807108-46-8 (2-Bromo-4-methyl-3-nitrobenzenesulfonamide)

• Product Name: 2-Bromo-4-methyl-3-nitrobenzenesulfonamide
• CAS No: 1807108-46-8
• MF: C₇H₇BrN₂O₄S
• MW: 295.110479593277
• CID: 4976589
• Update Time: 2025-10-28

2-Bromo-4-methyl-3-nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methyl-3-nitrobenzenesulfonamide

• Inchi： 1S/C7H7BrN2O4S/c1-4-2-3-5(15(9,13)14)6(8)7(4)10(11)12/h2-3H,1H3,(H2,9,13,14)
• InChI Key： IHQCIOAMRMYEAT-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C)C=CC=1S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 293.93099 g/mol
• Monoisotopic Mass: 293.93099 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 295.11
• XLogP3: 1.4
• Topological Polar Surface Area: 114

Additional information on 2-Bromo-4-methyl-3-nitrobenzenesulfonamide

Comprehensive Guide to 2-Bromo-4-methyl-3-nitrobenzenesulfonamide (CAS No. 1807108-46-8): Properties, Applications, and Market Insights

2-Bromo-4-methyl-3-nitrobenzenesulfonamide (CAS No. 1807108-46-8) is a specialized sulfonamide derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its bromo, methyl, and nitro functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C₇H₇BrN₂O₄S, offers unique reactivity patterns, making it valuable for designing novel bioactive molecules. Researchers frequently explore its potential in drug discovery, particularly for targeting enzyme inhibition pathways.

The growing demand for nitroaromatic compounds like 2-Bromo-4-methyl-3-nitrobenzenesulfonamide is driven by advancements in small-molecule therapeutics and crop protection agents. Recent studies highlight its role in synthesizing sulfonamide-based inhibitors, a hot topic in oncology and infectious disease research. With the rise of AI-driven drug discovery, queries such as "sulfonamide derivatives for COVID-19" or "nitrobenzenesulfonamide applications" have surged, reflecting its interdisciplinary importance. This compound’s electron-withdrawing groups enhance its utility in cross-coupling reactions, a technique widely discussed in green chemistry forums.

From a commercial perspective, CAS 1807108-46-8 caters to niche markets, including high-throughput screening libraries and custom synthesis services. Regulatory-compliant suppliers emphasize its use under controlled R&D settings, avoiding any non-compliant applications. Analytical data (e.g., HPLC purity >98%) and safety protocols are rigorously documented to meet global standards like REACH and FDA guidelines. As sustainability gains traction, manufacturers are optimizing synthetic routes to reduce waste—aligning with searches for "eco-friendly sulfonamide synthesis."

Innovative applications of 2-Bromo-4-methyl-3-nitrobenzenesulfonamide extend to material science, where its aromatic sulfonamide core contributes to polymer modification. Patent trends reveal its incorporation into photoresist materials for semiconductor fabrication, addressing demands in the electronics sector. Meanwhile, academic interest persists in its crystallography and solubility profiles, frequently queried in computational chemistry databases. Proper storage conditions (e.g., desiccated, -20°C) and handling recommendations are critical to maintaining stability, a common concern among laboratory users.

In summary, 2-Bromo-4-methyl-3-nitrobenzenesulfonamide exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted roles—from drug design to advanced materials—underscore why it remains a high-value chemical entity. For researchers seeking reliable data, peer-reviewed journals and supplier technical sheets provide essential references, while SEO-optimized platforms increasingly feature case studies on its synthetic scalability and safety benchmarks.